Cas no 2138519-50-1 (1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester)

• Product Name: 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester
• CAS No: 2138519-50-1
• MF: C₁₂H₁₃N₃O₃
• MW: 247.249922513962
• CID: 5301478
• Update Time: 2025-10-23

1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester

• Inchi： 1S/C12H13N3O3/c1-7-4-8(6-13-5-7)9-10(12(17)18-3)14-15(2)11(9)16/h4-6,16H,1-3H3
• InChI Key： OOPJQGMUPGSLTA-UHFFFAOYSA-N
• SMILES： N1(C)C(O)=C(C2=CC(C)=CN=C2)C(C(OC)=O)=N1

Additional information on 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester

Comprehensive Overview of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester (CAS No. 2138519-50-1)

The compound 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester (CAS No. 2138519-50-1) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrazole and pyridine rings, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for heterocyclic compounds like this one has surged due to their versatility in medicinal chemistry. The presence of both hydroxy and methyl ester functional groups enhances its reactivity, allowing for further derivatization. This adaptability is crucial for developing novel therapeutics, especially in areas such as anti-inflammatory and antimicrobial agents, which are currently hot topics in the scientific community.

The synthesis of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester involves multi-step organic reactions, often starting from readily available precursors. Its CAS No. 2138519-50-1 serves as a unique identifier in chemical databases, facilitating easier access to its properties and research data. Scientists frequently search for this compound's solubility, stability, and spectroscopic data, which are critical for its application in drug formulation.

One of the most intriguing aspects of this compound is its potential role in targeted drug delivery systems. With the rise of personalized medicine, researchers are exploring how its molecular structure can be optimized to enhance bioavailability and reduce side effects. This aligns with the growing trend of green chemistry, where sustainable synthesis methods are prioritized to minimize environmental impact.

Another area of interest is the compound's spectroscopic characterization. Advanced techniques like NMR and mass spectrometry are employed to confirm its purity and structure. These analyses are essential for ensuring reproducibility in research, a key concern for laboratories worldwide. The compound's UV-Vis absorption properties also make it a candidate for photodynamic therapy, a cutting-edge treatment for certain medical conditions.

In the agrochemical sector, 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester is being investigated for its potential as a plant growth regulator. Its ability to modulate biochemical pathways in plants could lead to the development of more efficient crop protection agents. This is particularly relevant given the global focus on food security and sustainable agriculture.

The compound's mechanism of action at the molecular level remains a subject of ongoing research. Computational chemistry tools, such as molecular docking and QSAR modeling, are being used to predict its interactions with biological targets. These insights are invaluable for designing next-generation pharmaceuticals with improved efficacy and safety profiles.

As the scientific community continues to explore the applications of 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester, its commercial availability through chemical suppliers has increased. Researchers often seek information on its storage conditions and handling precautions to ensure optimal performance in experiments. Proper documentation of these details is critical for compliance with laboratory safety standards.

In conclusion, 1H-Pyrazole-3-carboxylic acid, 5-hydroxy-1-methyl-4-(5-methyl-3-pyridinyl)-, methyl ester (CAS No. 2138519-50-1) represents a fascinating area of study in modern chemistry. Its multifaceted applications, from drug development to agriculture, highlight its importance in addressing some of today's most pressing challenges. Future research will likely uncover even more innovative uses for this versatile compound.